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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756

This guide provides immediate, essential safety and logistical information for handling 2,3-
Dibromo-2-methylbutane (CAS No. 594-51-4). The information is intended for researchers,
scientists, and drug development professionals to ensure safe handling, storage, and disposal
of this chemical. Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for
this specific compound, a conservative approach based on available data, information on
structurally similar compounds, and general best practices for handling halogenated alkanes is
presented.

Chemical and Physical Properties

A summary of the known quantitative data for 2,3-Dibromo-2-methylbutane is provided in the
table below. This information is critical for understanding its potential hazards and for designing
safe experimental protocols.
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Property Value Source
Molecular Formula CsHioBr2 [1]
Molecular Weight 229.94 g/mol [1]
CAS Number 594-51-4 2]
Boiling Point 189°C (estimate) [2]
Flash Point 44.5°C [2]
Density 1.7099 g/cm3 (estimate) [2]
Vapor Pressure 2.44 mmHg at 25°C [2]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is essential to minimize exposure risk. The following table
outlines the recommended PPE for handling 2,3-Dibromo-2-methylbutane.
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Body Part

PPE Item

Specifications and
Recommendations

Eyes/Face

Safety Goggles and Face
Shield

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards should
be worn at all times.[3] A face
shield should be used in
addition to goggles when there

is a risk of splashing.

Skin/Body

Chemical-Resistant Gloves

Wear impervious gloves (e.g.,
Viton®, Barrier®) that have
been inspected for integrity
before each use. Dispose of

contaminated gloves properly.

Lab Coat/Coveralls

A flame-retardant and
chemical-resistant lab coat or
coveralls should be worn.[3]
For large quantities or high-risk
operations, a chemical-
resistant apron or suit may be

necessary.

Respiratory

Respirator

All work should be conducted
in a certified chemical fume
hood. If the concentration of
airborne substances is
unknown or exceeds exposure
limits, a full-face respirator with
appropriate cartridges should
be used.[3]

Operational and Disposal Plans

Handling and Storage:
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» Handle 2,3-Dibromo-2-methylbutane in a well-ventilated area, preferably within a chemical
fume hood.[3]

» Keep the container tightly closed and store it in a cool, dry, and well-ventilated place away
from incompatible materials.[3]

e Use non-sparking tools and take precautionary measures against static discharge, as the
compound is highly flammable.[2]

e Avoid contact with skin and eyes.[3]
e Wash hands thoroughly after handling.[3]
First Aid Measures:

« If on Skin: Immediately remove contaminated clothing and wash the affected area with plenty
of soap and water. Seek medical attention if irritation occurs.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[3]

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[3]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Spill and Leak Procedures:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment as outlined above.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.
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e Do not allow the chemical to enter drains or waterways.[3]
Disposal:

o Dispose of 2,3-Dibromo-2-methylbutane and any contaminated materials as hazardous

waste.
o Follow all federal, state, and local regulations for hazardous waste disposal.
o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Experimental Workflow

The following diagram illustrates a safe workflow for handling 2,3-Dibromo-2-methylbutane in

a laboratory setting.
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Safe Handling Workflow for 2,3-Dibromo-2-methylbutane
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Caption: A diagram illustrating the safe handling workflow for 2,3-Dibromo-2-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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